Cas no 508-02-1 (Oleanolic acid)

Oleanolic acid Properties

Names and Identifiers

• Oleanic acid
• (3-beta)-3-hydroxyolean-12-en-28-oicacid
• (3-beta)-olean-12-en-28-oicaci
• 3-beta-hydroxy-olean-12-en-28-oicaci
• astrantiageninc
• giganteumgeninc
• virgaureageninb
• CARYOPHYLLIN
• Oleanolic Acid Hydrate
• 3-Beta-Hydroxyolean-12-en-28-oic acid
• OleanoicAcid
• Oleanolic acid
• OLEANOLIC ACID(P)
• OLEANOLIC ACID(P) PrintBack
• OLEANOLIC ACID(SH)
• Araligenin
• Gledigeni
• Guagenin
• MoMorgenin
• Octadecane
• Oleanol
• Oleanolic
• Taragenin
• Taraligenin
• 3beta-Hydroxyolean-12-en-28-oic acid
• [ "" ]
• oIeanoIicacid
• Astrantiagenin C
• Giganteumgenin C
• Virgaureagenin B
• NSC114945
• 6SMK8R7TGJ
• oleonolic acid
• Oleanicacid
• 856832-77-4
• oleanoic acid
• BCP10498
• VS-02269
• SCHEMBL13395360
• 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
• Olean-12-en-28-oic acid, 3.beta.-hydroxy-
• 3-Hydroxyolean-12-en-28-oic acid
• MFCD00064914
• 2,2,6a,6b,9,9,12a-heptamethyl-10-oxidanyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• Olean-12-en-28-oic acid, 3-hydroxy-, (3.beta.)-
• Oleanic acid; Caryophyllin;Astrantiagenin C
• A828303
• EN300-718147
• DTXSID30862072
• MLS006011427
• MIJYXULNPSFWEK-UHFFFAOYSA-N
• AKOS005613008
• OleanolicAcid
• SMR004703243
• 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• SY056722
• 3-Hydroxyolean-12-en-28-oic acid, (3.beta.)-
• Fructus Ligustris Extract
• ConMedNP.2749
• epi-Oleanolic acid
• ConMedNP.2752
• Gledigenin 1
• (3alpha)-3-hydroxyolean-12-en-28-oic acid
• 3-epioleanolic_acid
• ConMedNP.2750
• ConMedNP.2751
• 3-Epioleanolic acid
• Dataset-S1.92
• Dataset-S1.91
• 508-02-1
• +Expand

• MDL： MFCD00064914
• InChIKey： MIJYXULNPSFWEK-GTOFXWBISA-N
• Inchi： 1S/C30H48O3/c1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h8,20-23,31H,9-18H2,1-7H3,(H,32,33)/t20-,21-,22+,23-,27-,28+,29+,30-/m0/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

• Exact Mass: 456.360345g/mol
• Surface Charge: 0
• XLogP3: 7.5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 456.360345g/mol
• Monoisotopic Mass: 456.360345g/mol
• Topological Polar Surface Area: 57.5Ų
• Heavy Atom Count: 33
• Complexity: 885
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Molecular Weight: 456.7

Experimental Properties

• LogP: 7.23360
• PSA: 57.53000
• Merck: 6827
• Refractive Index: 1.4940 (estimate)
• Boiling Point: 553.5°C at 760 mmHg
• Melting Point: >300 °C (lit.)
• Flash Point: 302.6 °C
• Solubility: 0.001748 mg/L @ 25 °C (est)
• Color/Form: Powder
• Solubility: Almost insoluble in water, slightly soluble in ethanol and chloroform.
• pka: 2.52(at 25℃)
• Specific Rotation: +74° - +80° (c=1, CHCl3)
• Density: 1.0261 (rough estimate)

Oleanolic acid Security Information

• Symbol: GHS07
• RTECS：RK0177965
• WGK Germany：2
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes

Oleanolic acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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